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Compound of Interest |

1-(5-Fluoro-pyridin-3-yl)-
Compound Name:

propylamine
CAS No.: 1249949-01-6

Cat. No.: B1398943

Get Quote

\ J

1-(5-Fluoro-pyridin-3-yl)-propylamine is a heterocyclic amine that, while commercially
available, exists in a space with limited public-domain research and characterization data. This
guide is structured to provide maximum value by not only presenting the available factual data
but also by building upon it with expert-driven, scientifically grounded hypotheses regarding its
synthesis and application. We will delve into plausible synthetic routes based on established
organic chemistry principles and explore its potential as a valuable building block in medicinal
chemistry, particularly in the context of contemporary drug discovery. This document serves as
both a technical data sheet and a strategic primer for researchers considering this molecule for
their programs.

Molecular Overview and Physicochemical
Properties

1-(5-Fluoro-pyridin-3-yl)-propylamine is a substituted pyridine derivative. The core structure
features a pyridine ring, a common motif in pharmaceuticals, functionalized with a fluorine atom
and a propyl-amine side chain. The strategic placement of the fluorine atom at the 5-position
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can significantly influence the molecule's electronic properties and metabolic stability, making it
an intriguing building block for medicinal chemistry.

Table 1: Physicochemical and Identification Data

Property Value Source
CAS Number 1379955-15-3

Molecular Formula CsH11FN:2

Molecular Weight 154.19 g/mol

Canonical SMILES CCC(C1=CC(F)=CN=C1)N

Data not publicly available;
Physical Form likely a liquid or low-melting
solid at STP.

Data not publicly available;

expected to be soluble in

Solubility ] )
organic solvents like methanol,
ethanol, and dichloromethane.
Boiling/Melting Point Data not publicly available.

Proposed Synthesis and Mechanistic Rationale

While specific, validated synthesis protocols for 1-(5-Fluoro-pyridin-3-yl)-propylamine are not
extensively published in peer-reviewed literature, a robust and logical synthetic route can be
proposed based on well-established named reactions in organic chemistry. A highly plausible
approach involves the reductive amination of a ketone precursor.

This proposed pathway is selected for its high efficiency, operational simplicity, and the
commercial availability of the starting materials. Reductive amination is a cornerstone of amine
synthesis in pharmaceutical development due to its reliability and tolerance of various
functional groups.

Proposed Synthetic Pathway: Reductive Amination

© 2026 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1398943/docs?utm_src=pdf-body#foreword-navigating-the-landscape-of-a-niche-chemical-intermediate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1398943?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The synthesis can be envisioned in two primary steps starting from 3-bromo-5-fluoropyridine:

e Grignard Reaction: Formation of the ketone intermediate, 1-(5-fluoropyridin-3-yl)propan-1-
one, via a Grignard reaction between 3-bromo-5-fluoropyridine and propanoyl! chloride.

¢ Reductive Amination: Conversion of the ketone to the target primary amine using an
ammonia source and a reducing agent.
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o To cite this document: BenchChem. [Foreword: Navigating the Landscape of a Niche
Chemical Intermediate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1398943/docs#foreword-navigating-the-landscape-
of-a-niche-chemical-intermediate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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